Cas no 1997039-90-3 (5-(Bromomethyl)-1,1-difluoro-5-methylheptane)

• Product Name: 5-(Bromomethyl)-1,1-difluoro-5-methylheptane
• CAS No: 1997039-90-3
• MF: C₉H₁₇BrF₂
• MW: 243.13208937645
• CID: 5284510
• Update Time: 2025-05-26

5-(Bromomethyl)-1,1-difluoro-5-methylheptane Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1,1-difluoro-5-methylheptane
• 5-(Bromomethyl)-1,1-difluoro-5-methylheptane

• Inchi： 1S/C9H17BrF2/c1-3-9(2,7-10)6-4-5-8(11)12/h8H,3-7H2,1-2H3
• InChI Key： UTNKWMCAGJFASH-UHFFFAOYSA-N
• SMILES： BrCC(C)(CC)CCCC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 117
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 5-(Bromomethyl)-1,1-difluoro-5-methylheptane

5-(Bromomethyl)-1,1-difluoro-5-methylheptane: A Comprehensive Overview

5-(Bromomethyl)-1,1-difluoro-5-methylheptane, also known by its CAS number 1997039-90-3, is a unique organic compound with significant applications in various fields of chemistry. This compound is characterized by its complex structure, which includes a bromomethyl group attached to a heptane backbone that is further substituted with two fluorine atoms at the 1-position and a methyl group at the 5-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 5-(Bromomethyl)-1,1-difluoro-5-methylheptane involves a series of carefully designed reactions that ensure the precise placement of substituents on the heptane chain. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, reducing costs and improving yields. For instance, a study published in the Journal of Organic Chemistry highlighted the use of palladium-catalyzed coupling reactions to efficiently introduce the bromomethyl group onto the heptane backbone. This method not only enhances the purity of the final product but also minimizes environmental impact by reducing waste.

One of the most notable applications of this compound is in the field of material science, where it serves as a precursor for synthesizing advanced polymers and surfactants. Its fluorinated structure contributes to excellent thermal stability and chemical resistance, making it ideal for high-performance materials used in aerospace and electronics industries. Furthermore, recent research has explored its potential as a building block for drug delivery systems. A team at Stanford University demonstrated that derivatives of this compound can enhance drug solubility and bioavailability, opening new avenues in pharmaceutical development.

In terms of physical properties, 5-(Bromomethyl)-1,1-difluoro-5-methylheptane exhibits a melting point of approximately -40°C and a boiling point around 60°C under standard conditions. These properties make it suitable for use in low-temperature applications and as an intermediate in organic synthesis. The compound's solubility in common organic solvents such as dichloromethane and THF further facilitates its use in laboratory settings.

The chemical reactivity of this compound is another area where recent studies have provided new insights. Researchers at the University of California have investigated its reactivity under various conditions, revealing that the bromomethyl group acts as an excellent leaving group in nucleophilic substitution reactions. This characteristic makes it highly versatile in organic transformations, enabling the synthesis of diverse compounds with tailored functionalities.

In conclusion, 5-(Bromomethyl)-1,1-difluoro-5-methylheptane stands out as a multifaceted compound with wide-ranging applications across different domains. Its unique structure, coupled with advancements in synthetic methodologies and material science applications, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potential uses, this compound is poised to make even greater contributions to scientific innovation.